Cas no 81655-86-9 (Silenoside A)

• Product Name: Silenoside A
• CAS No: 81655-86-9
• MF: C₃₃H₅₄O₁₂
• MW: 642.774672031403
• CID: 986968
• Update Time: 2024-03-01

Silenoside A Chemical and Physical Properties

Names and Identifiers

• silenoside A
• SILENOSIDE
• Silenoside A

• Inchi： 1S/C33H54O12/c1-29(2,41)9-8-24(45-28-27(40)26(39)25(38)22(15-34)44-28)32(5,42)23-7-11-33(43)17-12-19(35)18-13-20(36)21(37)14-30(18,3)16(17)6-10-31(23,33)4/h12,16,18,20-28,34,36-43H,6-11,13-15H2,1-5H3/t16-,18-,20+,21+,22+,23-,24+,25-,26-,27+,28+,30+,31+,32+,33?/m0/s1
• InChI Key： OYLAWXRQIJWVHG-PRYDOBOQSA-N
• SMILES： OC12CC[C@H]([C@](C)([C@@H](CCC(C)(C)O)O[C@@H]3[C@@H]([C@H]([C@H]([C@@H](CO)O3)O)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@@H](C[C@]12C)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1160
• Topological Polar Surface Area: 218

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives